N-(furan-2-ylmethyl)-2-phenyl-N-(tetrahydro-2H-pyran-4-yl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-(oxan-4-yl)-2-phenylacetamide
• InChI: InChI=1S/C18H21NO3/c20-18(13-15-5-2-1-3-6-15)19(14-17-7-4-10-22-17)16-8-11-21-12-9-16/h1-7,10,16H,8-9,11-14H2
• InChI Key: OGENPPVRVVHREA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CC2=CC=CO2)C(=O)CC3=CC=CC=C3
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• CAS No.: 1448044-50-5

Description

N-(furan-2-ylmethyl)-2-phenyl-N-(tetrahydro-2H-pyran-4-yl)acetamide is a useful research compound. Its molecular formula is C18H21NO3 and its molecular weight is 299.37. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heteroaromatic Decarboxylative Claisen Rearrangement

Furan-2-ylmethyl derivatives undergo decarboxylative Claisen rearrangement, yielding 2,3-disubstituted heteroaromatic products. This process demonstrates the compound's utility in synthetic organic chemistry, especially in the formation of complex heteroaromatic structures (Craig et al., 2005).

Cycloaddition Reactions

Cycloaddition of N-phenyltriazolinedione to spirocyclic cycloheptatrienes featuring a tetrahydrofuran or tetrahydropyran ring proceeds with opposite pi-facial stereoselectivity. This illustrates the compound's potential in the study of stereoselectivity in organic reactions (Paquette et al., 2003).

Crystal Structure and Biological Activity

The crystal structure and biological activity of related furan-2-ylmethyl derivatives have been explored, highlighting the compound's relevance in structural chemistry and potential biological applications (Hu Jingqian et al., 2016).

Coordination Complexes and Antioxidant Activity

Pyrazole-acetamide derivatives, including furan-2-ylmethyl groups, have been utilized to synthesize coordination complexes with metals such as Co(II) and Cu(II). These complexes demonstrate significant antioxidant activity, showcasing the chemical's utility in the development of new antioxidant agents (Chkirate et al., 2019).

Pyrolysis Products from Chitin

N-(furan-2-ylmethyl)-2-phenyl-N-(tetrahydro-2H-pyran-4-yl)acetamide derivatives have been identified among the pyrolysis products of chitin and N-acetylglucosamine, suggesting the compound's role in the analysis of chitin and related biological or geochemical samples (Franich et al., 1984).

N-alkylated Heterocycles Synthesis

The compound has been used in the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles, highlighting its versatility in the creation of various heterocyclic compounds with potential pharmaceutical applications (El-Essawy & Rady, 2011).

Mechanism of Action

Mode of Action

Given the lack of specific information, it’s challenging to provide a detailed explanation of the compound’s interaction with its targets and any resulting changes .

Pharmacokinetics

Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .